Cas no 821767-83-3 (1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 821767-83-3
• MF: C₁₇H₁₇F₃N₄O
• MW: 350.338293790817
• CID: 1805534
• PubChem ID: 11256604
• Update Time: 2025-05-20

1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]-
• BDBM50163222
• AKOS027475920
• 821767-83-3
• 4-Pyridin-2-yl-piperazine-1-carboxylic acid (4-trifluoromethyl-phenyl)-amide
• 4-(PYRIDIN-2-YL)-N-[4-(TRIFLUOROMETHYL)PHENYL]PIPERAZINE-1-CARBOXAMIDE
• CHEMBL175893
• EN300-749269
• 4-pyridin-2-yl-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide

• Inchi： 1S/C17H17F3N4O/c18-17(19,20)13-4-6-14(7-5-13)22-16(25)24-11-9-23(10-12-24)15-3-1-2-8-21-15/h1-8H,9-12H2,(H,22,25)
• InChI Key： DELURYLODDEQAM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(N1CCN(C2C=CC=CN=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 350.13544566g/mol
• Monoisotopic Mass: 350.13544566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]-

1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]- (CAS No. 821767-83-3): A Comprehensive Overview

The compound 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]- (CAS No. 821767-83-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique structural features, including a piperazine core and a trifluoromethylphenyl moiety, is widely explored for its potential applications in drug discovery and material science. Its CAS number 821767-83-3 serves as a critical identifier for researchers and suppliers in the chemical industry.

One of the most intriguing aspects of 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]- is its role in the development of novel therapeutic agents. The presence of the pyridinyl group enhances its binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years. The trifluoromethyl group further contributes to its metabolic stability, a key consideration in drug design.

In addition to its pharmaceutical applications, CAS 821767-83-3 is also being investigated for its utility in agrochemical formulations. The piperazinecarboxamide structure has shown promise in the development of next-generation pesticides with improved efficacy and environmental safety profiles. This aligns with the growing demand for sustainable agrochemicals, a hot topic in the wake of increasing global food security challenges.

The synthesis of 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]- typically involves multi-step organic reactions, including amide bond formation and aromatic substitutions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the broader trend toward green chemistry in the pharmaceutical industry. These methods not only improve yield but also reduce the environmental footprint of chemical manufacturing.

Market dynamics for CAS No. 821767-83-3 indicate a steady growth trajectory, driven by its expanding applications in both life sciences and material science. The compound is often listed under various synonyms, including 4-(2-Pyridinyl)-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide, which underscores the importance of precise nomenclature in chemical databases. Suppliers and distributors frequently highlight its high purity grades (e.g., >98%) to meet the stringent requirements of research and industrial applications.

From a regulatory perspective, 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]- is not classified as a hazardous substance under major global frameworks such as REACH and OSHA. This makes it a relatively safe compound to handle in laboratory settings, provided standard safety protocols are followed. Its non-toxic profile and stability under ambient conditions further enhance its appeal for large-scale applications.

Recent advancements in computational chemistry have enabled researchers to explore the molecular interactions of 821767-83-3 with greater precision. Molecular docking studies, for instance, have shed light on its potential binding modes with various biological targets, accelerating the drug discovery process. This aligns with the increasing adoption of AI-driven drug design, a cutting-edge approach that leverages machine learning to predict compound activity.

In summary, 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]- (CAS No. 821767-83-3) represents a versatile and promising compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural attributes, combined with ongoing research into its properties and uses, position it as a molecule of significant interest in the scientific community. As the demand for innovative chemical solutions continues to rise, compounds like 821767-83-3 will undoubtedly play a pivotal role in shaping the future of science and industry.